Cas no 898410-84-9 (3-methyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 3-methyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898410-84-9
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5480399
• Update Time: 2025-07-10

3-methyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• PHFXMRFZCLOLTQ-UHFFFAOYSA-N
• 3-methyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C19H18N2O2/c1-12-4-2-5-14(8-12)19(23)20-16-9-13-6-3-7-21-17(22)11-15(10-16)18(13)21/h2,4-5,8-10H,3,6-7,11H2,1H3,(H,20,23)
• InChI Key： PHFXMRFZCLOLTQ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Comprehensive Overview of 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898410-84-9)

3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898410-84-9) is a complex organic compound with significant potential in pharmaceutical and biochemical research. Its unique tricyclic structure and benzamide moiety make it a subject of interest for scientists exploring novel therapeutic agents. The compound's molecular framework suggests potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in drug discovery have heightened interest in compounds like 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide. Researchers are particularly intrigued by its potential applications in neurological disorders and inflammatory diseases, areas where small-molecule inhibitors are increasingly sought after. The compound's structural complexity also makes it a valuable candidate for computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its bioactivity.

The synthesis of 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Its CAS No. 898410-84-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's physicochemical properties, such as solubility and stability, are critical for its potential formulation into bioavailable drugs.

In the context of personalized medicine, 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide represents a promising avenue for targeted therapies. Its molecular specificity could enable the development of treatments with fewer side effects, aligning with the growing demand for precision healthcare. Additionally, the compound's potential role in epigenetic regulation is a hot topic, as researchers explore its ability to influence gene expression.

The pharmacokinetic profile of 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide is another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for optimizing its therapeutic potential. Advances in analytical chemistry, such as LC-MS and NMR spectroscopy, have been instrumental in characterizing this compound.

From an industrial perspective, the scalable synthesis of 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide poses both challenges and opportunities. Innovations in green chemistry and continuous flow processes could enhance its production efficiency while minimizing environmental impact. The compound's patent landscape is also a key consideration for pharmaceutical companies aiming to develop proprietary therapies.

In summary, 3-methyl-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898410-84-9) is a multifaceted compound with broad implications for medical science and chemical innovation. Its study bridges the gap between basic research and applied therapeutics, offering exciting possibilities for future breakthroughs.